Cas no 2171249-69-5 ((3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid)

(3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid structure
2171249-69-5 structure
Product Name:(3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
CAS No:2171249-69-5
MF:C27H32N2O5
MW:464.553387641907
CID:6330095
PubChem ID:165558039
Update Time:2025-10-29

(3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
    • 2171249-69-5
    • EN300-1472661
    • (3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
    • Inchi: 1S/C27H32N2O5/c1-2-8-19(15-25(30)29-14-7-9-18(16-29)26(31)32)28-27(33)34-17-24-22-12-5-3-10-20(22)21-11-4-6-13-23(21)24/h3-6,10-13,18-19,24H,2,7-9,14-17H2,1H3,(H,28,33)(H,31,32)/t18-,19+/m1/s1
    • InChI Key: JQCDBMLDTRQAET-MOPGFXCFSA-N
    • SMILES: O(C(N[C@@H](CCC)CC(N1CCC[C@@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 464.23112213g/mol
  • Monoisotopic Mass: 464.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 9
  • Complexity: 706
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

(3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1472661-0.05g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
0.05g
$2829.0 2023-06-06
Enamine
EN300-1472661-0.1g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
0.1g
$2963.0 2023-06-06
Enamine
EN300-1472661-0.25g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
0.25g
$3099.0 2023-06-06
Enamine
EN300-1472661-0.5g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
0.5g
$3233.0 2023-06-06
Enamine
EN300-1472661-1.0g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
1g
$3368.0 2023-06-06
Enamine
EN300-1472661-2.5g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
2.5g
$6602.0 2023-06-06
Enamine
EN300-1472661-5.0g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
5g
$9769.0 2023-06-06
Enamine
EN300-1472661-10.0g
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
10g
$14487.0 2023-06-06
Enamine
EN300-1472661-50mg
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
50mg
$2829.0 2023-09-29
Enamine
EN300-1472661-100mg
(3R)-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
2171249-69-5
100mg
$2963.0 2023-09-29

Additional information on (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid

Comprehensive Guide to (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS No. 2171249-69-5)

In the rapidly evolving field of pharmaceutical chemistry, (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid (CAS No. 2171249-69-5) has emerged as a compound of significant interest. This molecule, characterized by its complex structure and versatile applications, is widely utilized in peptide synthesis and drug development. Researchers and industry professionals are increasingly focusing on this compound due to its potential in creating novel therapeutic agents.

The Fmoc-protected amino acid derivative nature of (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid makes it particularly valuable in solid-phase peptide synthesis (SPPS). The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group serves as a protective moiety, ensuring selective reactions during peptide chain assembly. This feature is crucial for researchers developing peptide-based drugs, a hot topic in modern medicine due to the growing demand for targeted therapies.

Recent advancements in peptide drug discovery have highlighted the importance of compounds like 2171249-69-5. With the pharmaceutical industry's shift toward personalized medicine, the demand for high-quality building blocks such as this piperidine carboxylic acid derivative has surged. Its unique structural characteristics enable the creation of complex peptide architectures, addressing current challenges in drug design and development.

The chemical properties of (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid contribute to its stability and reactivity in various synthetic processes. The carboxylic acid functionality allows for efficient coupling reactions, while the piperidine ring introduces conformational constraints that can enhance biological activity. These attributes make it particularly valuable in the development of GPCR-targeting drugs, a rapidly expanding area of pharmaceutical research.

Quality control and purity standards for CAS 2171249-69-5 are critical considerations for research applications. Analytical techniques such as HPLC and mass spectrometry are typically employed to verify the compound's identity and purity. The growing emphasis on GMP-compliant synthetic intermediates in drug development further underscores the importance of reliable sources for this chemical building block.

From a market perspective, the demand for specialized amino acid derivatives like (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid continues to rise. The compound's applications extend beyond traditional peptide synthesis to include protein engineering and bioconjugation techniques. These applications align with current trends in biopharmaceutical development and therapeutic protein modification.

Storage and handling recommendations for 2171249-69-5 typically include protection from moisture and storage at controlled temperatures. Proper handling ensures the compound's stability and maintains its reactivity for synthetic applications. These considerations are particularly important for researchers working with sensitive peptide intermediates in drug discovery programs.

The synthetic versatility of (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid makes it a valuable tool in medicinal chemistry. Its application in creating constrained peptide scaffolds addresses one of the key challenges in peptide-based drug development - improving metabolic stability and bioavailability. This aligns with current research priorities in the pharmaceutical industry.

Future research directions involving CAS 2171249-69-5 may explore its potential in developing peptide therapeutics for neurological disorders and metabolic diseases. The compound's unique structural features position it as a promising building block for next-generation peptide-based drugs, particularly in areas where traditional small molecules have shown limitations.

In conclusion, (3R)-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid represents an important synthetic intermediate with broad applications in pharmaceutical research and development. Its role in advancing peptide chemistry and drug discovery continues to grow, reflecting the compound's significance in modern medicinal chemistry. As research in peptide-based therapeutics expands, the demand for high-quality building blocks like this compound is expected to increase correspondingly.

Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.